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Compound of Interest

1-Ethyl-3-methyl-1H-pyrazole-4-
Compound Name:
carbaldehyde

Cat. No.: B112899

An In-depth Technical Guide to 1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde

Introduction

1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde is a heterocyclic organic compound featuring
a pyrazole ring structure. This pyrazole derivative serves as a crucial and versatile building
block in organic synthesis. Due to the reactivity of its aldehyde functional group, it is a valuable
precursor in the development of a wide array of more complex molecules. Its significance is
most pronounced in the fields of pharmaceutical research and agrochemical development,
where it functions as a key intermediate in the synthesis of biologically active compounds.[1][2]
[3] This guide provides a comprehensive overview of its chemical properties, synthesis,
applications, and safety protocols for researchers and professionals in drug development.

Chemical and Physical Properties

The fundamental properties of 1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde are
summarized below. This data is essential for its proper handling, storage, and application in
experimental settings.
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Property Value Reference
CAS Number 676348-38-2 [2][4]
Molecular Formula C7H10N20 [21[4]
Molecular Weight 138.17 g/mol [2][4]

Flash Point 100.3°C [5]

Store at -20°C or 2-8°C ina

Storage Conditions dry, well-ventilated, and sealed  [2][4]
container.
MDL Number MFCD02056541 2]

Synthesis and Experimental Protocols

The synthesis of pyrazole-4-carbaldehydes, including the title compound, is frequently
achieved through the Vilsmeier-Haack reaction.[6][7] This reaction formylates a suitable
hydrazone precursor using a Vilsmeier reagent, typically composed of phosphorus oxychloride
(POCIs) and a substituted amide like N,N-dimethylformamide (DMF).

General Experimental Protocol: Vilsmeier-Haack
Reaction
The following protocol is a generalized procedure for the synthesis of a pyrazole-4-

carbaldehyde from a corresponding hydrazone precursor.

» Reagent Preparation: The Vilsmeier reagent is prepared by slowly adding phosphorus
oxychloride (POCIs) to an excess of N,N-dimethylformamide (DMF) under cooled conditions.

o Reaction: The appropriate hydrazone precursor is dissolved in the Vilsmeier reagent.

 Incubation: The reaction mixture is stirred at a controlled temperature (e.g., room
temperature or heated) for several hours (typically 8-12 hours) to ensure the completion of
the formylation.[7]
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e Quenching: The reaction mixture is then carefully poured onto crushed ice to quench the
reaction and decompose the excess Vilsmeier reagent.

o Neutralization: The acidic solution is neutralized with a suitable base, such as sodium
bicarbonate (NaHCO:s), until a solid precipitate forms.[7]

« |solation and Purification: The resulting solid product is collected by filtration, washed
thoroughly with cold water, and dried. Recrystallization from an appropriate solvent (e.g.,
DMF or ethanol) is performed to yield the purified 1-Ethyl-3-methyl-1H-pyrazole-4-
carbaldehyde.[7]
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Vilsmeier-Haack Synthesis Workflow
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Caption: Generalized workflow for the Vilsmeier-Haack synthesis.
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Applications in Research and Development

1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde is not typically an end-product but rather a
versatile intermediate used to construct more complex molecules with specific functional
properties.

e Pharmaceutical Development: This compound is a key starting material for synthesizing a
range of pharmaceuticals.[1] It is used in the development of anti-inflammatory, analgesic,
and anti-cancer agents.[1][3] For instance, it can be used as a substrate to create pyrazole
derivatives that act as orexin receptor dual antagonists or to synthesize 3-amino-
isoquinolines that exhibit significant efficacy against various tumor cell lines, including human
colorectal and breast cancer cells.[5]

e Agrochemicals: In agricultural chemistry, it serves as an intermediate in the formulation of
pesticides and herbicides, contributing to the development of new agents for crop protection.

[1][2]

» Organic Synthesis: Beyond specific applications, it is widely utilized in academic and
industrial labs as a building block for synthesizing complex heterocyclic structures, thereby
advancing the field of organic chemistry.[1][5]
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Role as a Versatile Chemical Intermediate
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Caption: Applications of 1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde.

Biological Activity Context
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While specific signaling pathway data for 1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde is
not extensively detailed in public literature, the broader class of pyrazole-containing
compounds is well-documented for a wide range of biological activities. These activities include
antimicrobial, anti-inflammatory (often via COX-2 inhibition), antitumor, anti-parasitic, and
antiviral effects.[8][9] The utility of the title compound lies in its role as a scaffold to build
derivatives that can be optimized to target these biological pathways with high specificity and
efficacy.

Safety and Handling

According to available safety data, 1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde can cause
skin irritation and serious eye irritation.[5] Standard laboratory safety precautions should be
followed when handling this chemical. This includes the use of personal protective equipment
(PPE) such as safety goggles, gloves, and a lab coat. It should be used in a well-ventilated
area or under a chemical fume hood. For long-term stability, the compound should be stored in
a tightly sealed container in a cool, dry place, with temperatures ranging from -20°C to 8°C.[2]

[4115]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b112899#1-ethyl-3-methyl-1h-pyrazole-4-
carbaldehyde-cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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